Cas no 2229609-06-5 (2,2-dimethyl-1-(5-propylthiophen-2-yl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(5-propylthiophen-2-yl)cyclopropylmethanol
• CAS No: 2229609-06-5
• MF: C₁₃H₂₀OS
• MW: 224.362302780151
• CID: 5815730
• PubChem ID: 165658288
• Update Time: 2023-12-14

2,2-dimethyl-1-(5-propylthiophen-2-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(5-propylthiophen-2-yl)cyclopropylmethanol
• EN300-1753078
• [2,2-dimethyl-1-(5-propylthiophen-2-yl)cyclopropyl]methanol
• 2229609-06-5

• Inchi： 1S/C13H20OS/c1-4-5-10-6-7-11(15-10)13(9-14)8-12(13,2)3/h6-7,14H,4-5,8-9H2,1-3H3
• InChI Key： JJJZOAKWIGBADF-UHFFFAOYSA-N
• SMILES： S1C(CCC)=CC=C1C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 224.12348643g/mol
• Monoisotopic Mass: 224.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 48.5Ų